Cas no 100789-96-6 (Benzene, 1-(butylthio)-2-methoxy-)

• Product Name: Benzene, 1-(butylthio)-2-methoxy-
• CAS No: 100789-96-6
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 1126252
• Update Time: 2024-07-27

Benzene, 1-(butylthio)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(butylthio)-2-methoxy-
• butyl(2-methoxyphenyl)sulfane
• 1-(Butylthio)-2-methoxybenzene

• Inchi： 1S/C11H16OS/c1-3-4-9-13-11-8-6-5-7-10(11)12-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： MGCIYSHYINSVAC-UHFFFAOYSA-N
• SMILES： C1(SCCCC)=CC=CC=C1OC

Computed Properties

• Exact Mass: 196.092186g/mol
• Monoisotopic Mass: 196.092186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.31g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 34.5Ų